Cas no 12772-35-9 (Butirosin)

Butirosin structure
Butirosin structure
Product Name:Butirosin
CAS No:12772-35-9
MF:C21H41N5O12
MW:555.576546430588
CID:172936
PubChem ID:72393
Update Time:2025-04-19

Butirosin Chemical and Physical Properties

Names and Identifiers

    • Butirosin
    • (2R)-4-amino-N-[(1R,2S,3R,4R,5S)-5-amino-4-[(2,6-diamino-2,6-dideoxy-alpha-D-glucopyranosyl)oxy]-2-hydroxy-3-(alpha-D-ribofuranosyloxy)cyclohexyl]-2-hydroxybutanamide
    • 4-amino-N-[(1R,2S,3R,4R,5S)-5-amino-4-[(2R,3R,4R,5S,6R)-3-amino-6-(aminomethyl)-4,5-dihydroxy-tetrahydropyran-2-yl]oxy-3-[(2S,3R,
    • Ambutyrosin
    • Butirosin [INN]
    • Butirosina
    • Butirosina [INN-Spanish]
    • Butirosine
    • Butirosine [INN-French]
    • Butirosinum
    • Butirosinum [INN-Latin]
    • NS00126579
    • UNII-8S52KR0L58
    • Anhydrous Butirosin Sulfate
    • 12772-35-9
    • (2R)-4-amino-N-[(1R,2S,3R,4R,5S)-5-amino-4-[(2R,3R,4R,5S,6R)-3-amino-6-(aminomethyl)-4,5-dihydroxyoxan-2-yl]oxy-3-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy-2-hydroxycyclohexyl]-2-hydroxybutanamide
    • 8S52KR0L58
    • Inchi: 1S/C21H41N5O12/c22-2-1-8(28)19(34)26-7-3-6(24)17(37-20-11(25)15(32)13(30)9(4-23)35-20)18(12(7)29)38-21-16(33)14(31)10(5-27)36-21/h6-18,20-21,27-33H,1-5,22-25H2,(H,26,34)/t6-,7+,8+,9+,10+,11+,12-,13+,14+,15+,16+,17+,18+,20+,21+/m0/s1
    • InChI Key: XEQLFNPSYWZPOW-NUOYRARPSA-N
    • SMILES: O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CN)O1)O)O)N)[C@@H]1[C@H](C[C@H]([C@@H]([C@H]1O[C@@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O)O)NC([C@@H](CCN)O)=O)N

Computed Properties

  • Exact Mass: 555.27500
  • Monoisotopic Mass: 555.275
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 12
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 10
  • Complexity: 772
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 14
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 312A^2
  • XLogP3: -7.3

Experimental Properties

  • Boiling Point: 1186.7°C at 760 mmHg
  • Flash Point: 671.5°C
  • PSA: 311.71000
  • LogP: -4.59300
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